Cas no 889947-69-7 (4-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylbutanoic Acid)

• Product Name: 4-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylbutanoic Acid
• CAS No: 889947-69-7
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• MDL: MFCD08133400
• CID: 1086933
• PubChem ID: 17122298
• Update Time: 2025-04-20

4-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)butanoic acid
• 4-[3-(2-METHYLPHENYL)-1,2,4-OXADIAZOL-5-YL]BUTANOIC ACID
• 4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]butanoic acid(SALTDATA: FREE)
• BS-36022
• AKOS003387518
• 4-(3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)butanoicacid
• 889947-69-7
• MFCD08133400
• DTXSID30589292
• 4-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylbutanoic Acid

• MDL： MFCD08133400
• Inchi： 1S/C13H14N2O3/c1-9-5-2-3-6-10(9)13-14-11(18-15-13)7-4-8-12(16)17/h2-3,5-6H,4,7-8H2,1H3,(H,16,17)
• InChI Key： KZSCBMYTAQFLFR-UHFFFAOYSA-N
• SMILES： O1C(CCCC(=O)O)=NC(C2C=CC=CC=2C)=N1

Computed Properties

• Exact Mass: 246.10000
• Monoisotopic Mass: 246.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• PSA: 76.22000
• LogP: 2.45230